Tert-butyl 4-((6-fluoropyridin-3-yl)methyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(6-fluoropyridin-3-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H22FN3O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-12-4-5-13(16)17-10-12/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: SPDOWZZQVRBAFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC2=CN=C(C=C2)F
• Molecular Formula: C15H22FN3O2
• Molecular Weight: 295.35 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of a catalyst such as Pd/C in ethanol, stirred with an H2 balloon for 3 hours. The product is obtained through purification.

Molecular Structure Analysis

The molecular formula of this compound is C15H22FN3O2. The piperazine ring is present in a chair conformation with di-equatorial substitution. Of the two N atoms, one is sp3 hybridized while the other is sp2 hybridized.

Scientific Research Applications

Synthesis of Bioactive Molecules

. These molecules have applications in various fields such as pharmaceuticals, where they can lead to the development of new drugs.

Pharmaceutical Drug Development

. An example is the drug trazodone, which is used to treat depression and anxiety disorders.

DNA Gyrase Inhibitors

. DNA gyrases are essential enzymes for DNA replication, and their inhibitors can be potent antibiotics against bacterial infections.

Living Cationic Ring-Opening Polymerization

. This process is significant in the field of polymer chemistry for creating materials with specific properties.

Organic Chemical Synthesis

. This broad application underscores its importance in industrial chemistry for manufacturing a wide range of chemicals.

Catalytic Reduction Processes

In catalytic reduction processes, this compound can be used as a starting material. . This reaction is valuable in the synthesis of compounds with amine groups.

Mechanism of Action

Target of Action

It is known that piperazine derivatives often interact with g protein-coupled receptors (gpcrs), ion channels, or enzymes in the body, which play crucial roles in various biological processes .

Mode of Action

Piperazine derivatives typically work by binding to their target proteins and modulating their activity, which can lead to changes in cellular signaling .

Biochemical Pathways

Depending on the target protein, piperazine derivatives can influence a variety of biochemical pathways, including signal transduction, neurotransmission, and metabolic processes .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a compound greatly influence its bioavailability and therapeutic efficacy .

Result of Action

Typically, the result of action of a compound depends on its interaction with its target protein and the subsequent changes in cellular processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound .

Synthesis routes and methods

Procedure details

tert-Butyl piperazine-1-carboxylate (Aldrich, St. Louis, Mo., 17.77 g, 95 mmol) was added to a stirred solution of 5-(bromomethyl)-2-fluoropyridine (15.11 g, 80 mmol) in N,N-dimethylformamide (120 mL) at 0° C. and the suspension was stirred at room temperature overnight. The resulting thick reaction mixture was quenched with cold water (50 mL), the resulting suspension was stirred for 30 min, and the resulting solid was collected and washed with additional cold water (50 mL). The off-white precipitate was dried under vacuum to give the title compound tert-butyl 4-((6-fluoropyridin-3-yl)methyl)piperazine-1-carboxylate (19.7494 g, 66.9 mmol, 84% yield) as a white solid. LCMS (API-ES) m/z 296 (M+H)+; 1H NMR (400 MHz, d6-DMSO) δ 8.13 (s, 1H) 7.90 (td, J=8.02, 1.37 Hz, 1H) 7.15 (dd, J=8.31, 2.05 Hz, 1H) 3.51 (s, 2H) 3.30 (br. s., 4H) 2.10-2.40 (m, 4H) 1.39 (s, 9H).